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Compound of Interest

Compound Name:
2,6-Bis(chloromethyl)pyridine

hydrochloride

Cat. No.: B179293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, key

properties, and synthetic utility of 2,6-Bis(chloromethyl)pyridine hydrochloride (CAS No:

55422-79-2). This versatile heterocyclic compound serves as a critical building block in

medicinal chemistry, coordination chemistry, and materials science. Its bifunctional nature,

arising from the two reactive chloromethyl groups, allows for its use as a precursor in the

synthesis of a wide range of more complex molecules, including pharmaceutical intermediates

and specialized ligands.

Commercial Suppliers and Availability
2,6-Bis(chloromethyl)pyridine hydrochloride is readily available from a variety of chemical

suppliers catering to the research and development sector. The compound is typically offered in

quantities ranging from grams to kilograms, with purity levels generally suitable for laboratory

and preclinical research. The table below summarizes a selection of commercial suppliers.
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Supplier Purity
Available
Quantities

Additional
Information

Sigma-Aldrich 97% Inquire for details

Shipped in a cold

pack; store in a

freezer under -20°C in

an inert atmosphere.

[1]

CymitQuimica

(distributor for Apollo

Scientific)

Not specified 1g, 5g, 25g
Intended for

laboratory use only.[2]

ChemShuttle 95%
Inquire for 250g and

larger quantities

Storage temperature:

2-8°C.[3]

Benchchem
≥98% (commercial

grades)
Inquire for details

For research use only;

not for human or

veterinary use.[4]

Parchem Not specified Inquire for details
Specialty chemical

supplier.[5]

SR Innovations India Industrial Grade 25 Kg
Sold by the kilogram.

[6]

Physicochemical Properties
The following table outlines the key physicochemical properties of 2,6-
Bis(chloromethyl)pyridine hydrochloride, compiled from various supplier and literature

sources.
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Property Value

CAS Number 55422-79-2

Molecular Formula C₇H₈Cl₃N[3][4]

Molecular Weight 212.5 g/mol [4]

Appearance Solid[1]

Melting Point 73–78°C[4]

Purity ≥95-98% (Varies by supplier)[3][4]

Storage Conditions 2-8°C or -20°C (Varies by supplier)[1][3]

Synthetic Applications and Experimental Protocols
2,6-Bis(chloromethyl)pyridine hydrochloride is a valuable intermediate in organic synthesis,

primarily due to the reactivity of its two chloromethyl groups, which are susceptible to

nucleophilic substitution. This allows for the introduction of a wide variety of functional groups,

making it a key component in the synthesis of ligands for metal complexes, fluorescent

chemosensors, and pharmaceutical intermediates.[2]

General Synthetic Workflow
The following diagram illustrates a generalized experimental workflow for the utilization of 2,6-
Bis(chloromethyl)pyridine hydrochloride in the synthesis of a target molecule, such as a

bidentate ligand.
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General workflow for nucleophilic substitution.

Example Experimental Protocol: Synthesis of 2,6-
Bis(chloromethyl)pyridine Hydrochloride
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The following is a patented method for the synthesis of 2,6-Bis(chloromethyl)pyridine
hydrochloride, starting from 2,6-lutidine. This multi-step process involves oxidation,

esterification, reduction, and finally chlorination.

Step 1: Oxidation of 2,6-Lutidine to 2,6-Pyridinedicarboxylic Acid

In a 250 ml flask, combine 21.4 g (0.2 mol) of 2,6-lutidine with 150 ml of water.

Heat the mixture to 80°C.

Add 126.4 g (0.8 mol) of potassium permanganate in batches, maintaining the temperature

at 75-80°C with stirring for 35 minutes.

Monitor the reaction progress using thin-layer chromatography.

Upon completion, adjust the pH of the reaction solution to 3 using 2 mol/l hydrochloric acid.

Cool the solution to 20°C to precipitate the 2,6-pyridinedicarboxylic acid.[3]

Step 2: Esterification to Dimethyl 2,6-Pyridinedicarboxylate

The 2,6-pyridinedicarboxylic acid is reacted with methanol in the presence of concentrated

sulfuric acid to yield dimethyl 2,6-pyridinedicarboxylate.[3]

Step 3: Reduction to 2,6-Pyridinedimethanol

The dimethyl 2,6-pyridinedicarboxylate is then reduced to 2,6-pyridinedimethanol.

Step 4: Chlorination to 2,6-Bis(chloromethyl)pyridine Hydrochloride

Finally, the 2,6-pyridinedimethanol is reacted with thionyl chloride to produce the target

compound, 2,6-Bis(chloromethyl)pyridine hydrochloride.

Logical Relationships in Synthetic Utility
The versatility of 2,6-Bis(chloromethyl)pyridine hydrochloride as a synthetic precursor is

rooted in its ability to undergo a variety of chemical transformations. The diagram below

outlines the logical relationships between the starting material and its potential applications.
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Synthetic utility of the core compound.

In summary, 2,6-Bis(chloromethyl)pyridine hydrochloride is a commercially accessible and

highly valuable reagent for researchers in drug development and materials science. Its utility as

a synthetic building block is well-established, with straightforward applications in the

construction of complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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